Heptadecane
Heptadecane
Heptadecane belongs to the n-alkane class of petroleum hydrocarbons.
Heptadecane is a straight-chain alkane with 17 carbon atoms. It is a component of essential oils from plants like Opuntia littoralis and Annona squamosa. It has a role as a plant metabolite and a volatile oil component.
, also known as CH3-[CH2]15-CH3 or heptadekan, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 16-methylheptadecan-1-ol, 2, 6, 10, 14-tetramethylheptadecane, and 2, 6, 10, 15-tetramethylheptadecane. is an alkane tasting compound that can be found in a number of food items such as pepper (c. frutescens), black elderberry, pepper (spice), and sunflower. This makes a potential biomarker for the consumption of these food products.
Hexagonal leafs. (NTP, 1992)
Heptadecane is a straight-chain alkane with 17 carbon atoms. It is a component of essential oils from plants like Opuntia littoralis and Annona squamosa. It has a role as a plant metabolite and a volatile oil component.
, also known as CH3-[CH2]15-CH3 or heptadekan, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 16-methylheptadecan-1-ol, 2, 6, 10, 14-tetramethylheptadecane, and 2, 6, 10, 15-tetramethylheptadecane. is an alkane tasting compound that can be found in a number of food items such as pepper (c. frutescens), black elderberry, pepper (spice), and sunflower. This makes a potential biomarker for the consumption of these food products.
Hexagonal leafs. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
629-78-7
VCID:
VC20871588
InChI:
InChI=1S/C17H36/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3-17H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCC
Molecular Formula:
C17H36
Molecular Weight:
240.5 g/mol
Heptadecane
CAS No.: 629-78-7
Cat. No.: VC20871588
Molecular Formula: C17H36
Molecular Weight: 240.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Heptadecane belongs to the n-alkane class of petroleum hydrocarbons. Heptadecane is a straight-chain alkane with 17 carbon atoms. It is a component of essential oils from plants like Opuntia littoralis and Annona squamosa. It has a role as a plant metabolite and a volatile oil component. , also known as CH3-[CH2]15-CH3 or heptadekan, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 16-methylheptadecan-1-ol, 2, 6, 10, 14-tetramethylheptadecane, and 2, 6, 10, 15-tetramethylheptadecane. is an alkane tasting compound that can be found in a number of food items such as pepper (c. frutescens), black elderberry, pepper (spice), and sunflower. This makes a potential biomarker for the consumption of these food products. Hexagonal leafs. (NTP, 1992) |
|---|---|
| CAS No. | 629-78-7 |
| Molecular Formula | C17H36 |
| Molecular Weight | 240.5 g/mol |
| IUPAC Name | heptadecane |
| Standard InChI | InChI=1S/C17H36/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3-17H2,1-2H3 |
| Standard InChI Key | NDJKXXJCMXVBJW-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCC |
| Boiling Point | 575.2 °F at 760 mm Hg (NTP, 1992) 302.0 °C 303 °C |
| Colorform | Hexagonal leaflets Leaflets Colorless liquid |
| Flash Point | 149 °C (300 °F) - closed cup |
| Melting Point | 72 °F (NTP, 1992) 22.0 °C 22 °C 21.97 °C |
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